Mono(2-ethyl-5-hydroxyhexyl) Phthalate (Mixture of Diastereomers)
Mono(2-ethyl-5-hydroxyhexyl) Phthalate (Mixture of Diastereomers)
Mono(2-ethyl-5-hydroxyhexyl) phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the primary hydroxy group of 2-ethylhexane-1,5-diol It has a role as a human urinary metabolite and a human xenobiotic metabolite.
mono-(2-Ethyl-5-hydroxyhexyl) phthalate, also known as mehhp CPD or phthalate mono(2-ethyl-5-hydroxyhexyl) ester, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. mono-(2-Ethyl-5-hydroxyhexyl) phthalate is considered to be a practically insoluble (in water) and relatively neutral molecule. mono-(2-Ethyl-5-hydroxyhexyl) phthalate has been primarily detected in urine.
mono-(2-Ethyl-5-hydroxyhexyl) phthalate, also known as mehhp CPD or phthalate mono(2-ethyl-5-hydroxyhexyl) ester, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. mono-(2-Ethyl-5-hydroxyhexyl) phthalate is considered to be a practically insoluble (in water) and relatively neutral molecule. mono-(2-Ethyl-5-hydroxyhexyl) phthalate has been primarily detected in urine.
Brand Name:
Vulcanchem
CAS No.:
40321-99-1
VCID:
VC0134459
InChI:
InChI=1S/C16H22O5/c1-3-12(9-8-11(2)17)10-21-16(20)14-7-5-4-6-13(14)15(18)19/h4-7,11-12,17H,3,8-10H2,1-2H3,(H,18,19)
SMILES:
CCC(CCC(C)O)COC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula:
C16H22O5
Molecular Weight:
294.34 g/mol
Mono(2-ethyl-5-hydroxyhexyl) Phthalate (Mixture of Diastereomers)
CAS No.: 40321-99-1
Reference Standards
VCID: VC0134459
Molecular Formula: C16H22O5
Molecular Weight: 294.34 g/mol
| CAS No. | 40321-99-1 |
|---|---|
| Product Name | Mono(2-ethyl-5-hydroxyhexyl) Phthalate (Mixture of Diastereomers) |
| Molecular Formula | C16H22O5 |
| Molecular Weight | 294.34 g/mol |
| IUPAC Name | 2-(2-ethyl-5-hydroxyhexoxy)carbonylbenzoic acid |
| Standard InChI | InChI=1S/C16H22O5/c1-3-12(9-8-11(2)17)10-21-16(20)14-7-5-4-6-13(14)15(18)19/h4-7,11-12,17H,3,8-10H2,1-2H3,(H,18,19) |
| Standard InChIKey | RYPQSGURZSTFSX-UHFFFAOYSA-N |
| SMILES | CCC(CCC(C)O)COC(=O)C1=CC=CC=C1C(=O)O |
| Canonical SMILES | CCC(CCC(C)O)COC(=O)C1=CC=CC=C1C(=O)O |
| Description | Mono(2-ethyl-5-hydroxyhexyl) phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the primary hydroxy group of 2-ethylhexane-1,5-diol It has a role as a human urinary metabolite and a human xenobiotic metabolite. mono-(2-Ethyl-5-hydroxyhexyl) phthalate, also known as mehhp CPD or phthalate mono(2-ethyl-5-hydroxyhexyl) ester, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. mono-(2-Ethyl-5-hydroxyhexyl) phthalate is considered to be a practically insoluble (in water) and relatively neutral molecule. mono-(2-Ethyl-5-hydroxyhexyl) phthalate has been primarily detected in urine. |
| Synonyms | Mono-2-ethyl-5-hydroxyhexyl Phthalate; 1,2-Benzenedicarboxylic Acid Mono(2-ethyl-5-hydroxyhexyl) Ester; 1,2-Benzenedicarboxylic Acid 1-(2-Ethyl-5-hydroxyhexyl) Ester; 5-OH-MEHP; MEHHP; |
| PubChem Compound | 170295 |
| Last Modified | Nov 11 2021 |
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